Cas no 924309-77-3 (methyl 2-(4-amino-3-ethylphenyl)acetate)

methyl 2-(4-amino-3-ethylphenyl)acetate structure
924309-77-3 structure
Product Name:methyl 2-(4-amino-3-ethylphenyl)acetate
CAS No:924309-77-3
MF:C11H15NO2
MW:193.242303133011
CID:2116424
PubChem ID:86256976
Update Time:2025-04-21

methyl 2-(4-amino-3-ethylphenyl)acetate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-(4-amino-3-ethylphenyl)acetate
    • 924309-77-3
    • DA-33199
    • SCHEMBL15184525
    • Inchi: 1S/C11H15NO2/c1-3-9-6-8(4-5-10(9)12)7-11(13)14-2/h4-6H,3,7,12H2,1-2H3
    • InChI Key: FGRLJMWCZYXZAR-UHFFFAOYSA-N
    • SMILES: O(C)C(CC1=CC=C(C(=C1)CC)N)=O

Computed Properties

  • Exact Mass: 193.110278721Da
  • Monoisotopic Mass: 193.110278721Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 52.3Ų
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